Cas no 1424536-77-5 (3,6-dichloro-2-[3-(2H-1,2,3,4-tetrazol-5-yl)piperidine-1-carbonyl]pyridine)

• Product Name: 3,6-dichloro-2-[3-(2H-1,2,3,4-tetrazol-5-yl)piperidine-1-carbonyl]pyridine
• CAS No: 1424536-77-5
• MF: C₁₂H₁₂Cl₂N₆O
• MW: 327.169279098511
• CID: 5681471
• PubChem ID: 71844873
• Update Time: 2025-06-08

3,6-dichloro-2-[3-(2H-1,2,3,4-tetrazol-5-yl)piperidine-1-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 1424536-77-5
• (3,6-dichloropyridin-2-yl)-[3-(2H-tetrazol-5-yl)piperidin-1-yl]methanone
• Z1495220167
• 3,6-dichloro-2-[3-(2H-1,2,3,4-tetrazol-5-yl)piperidine-1-carbonyl]pyridine
• AKOS033379408
• EN300-26607295

• Inchi： 1S/C12H12Cl2N6O/c13-8-3-4-9(14)15-10(8)12(21)20-5-1-2-7(6-20)11-16-18-19-17-11/h3-4,7H,1-2,5-6H2,(H,16,17,18,19)
• InChI Key： GCTPUPWQECZSLI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N1CCCC(C2N=NNN=2)C1)=O)Cl

Computed Properties

• Exact Mass: 326.0449644g/mol
• Monoisotopic Mass: 326.0449644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3,6-dichloro-2-[3-(2H-1,2,3,4-tetrazol-5-yl)piperidine-1-carbonyl]pyridine

Research Brief on 3,6-Dichloro-2-[3-(2H-1,2,3,4-tetrazol-5-yl)piperidine-1-carbonyl]pyridine (CAS: 1424536-77-5)

In recent years, the compound 3,6-dichloro-2-[3-(2H-1,2,3,4-tetrazol-5-yl)piperidine-1-carbonyl]pyridine (CAS: 1424536-77-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound's structure, featuring a tetrazole moiety and a piperidine ring, makes it a promising scaffold for drug discovery. Tetrazoles are known for their bioisosteric properties, often mimicking carboxylic acids, while piperidine derivatives are common in pharmaceuticals due to their versatility and bioavailability. Recent studies have explored the synthesis of this compound via multi-step organic reactions, with a focus on optimizing yield and purity for further biological evaluation.

One of the key areas of research has been the investigation of its biological targets. Preliminary studies suggest that 3,6-dichloro-2-[3-(2H-1,2,3,4-tetrazol-5-yl)piperidine-1-carbonyl]pyridine exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, in vitro assays have demonstrated its potential as a modulator of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are critical in the production of pro-inflammatory mediators. These findings position the compound as a candidate for further development in anti-inflammatory therapies.

Additionally, recent pharmacological evaluations have highlighted its potential in central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier, as evidenced by in vivo studies, has sparked interest in its application for neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are particularly intrigued by its interaction with neurotransmitter receptors, which could pave the way for novel therapeutic strategies.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Current research efforts are also focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 3,6-dichloro-2-[3-(2H-1,2,3,4-tetrazol-5-yl)piperidine-1-carbonyl]pyridine (CAS: 1424536-77-5) represents a compelling area of research in chemical biology and drug discovery. Its dual potential in anti-inflammatory and CNS therapies underscores the importance of continued investigation. Future studies should aim to elucidate its mechanism of action, optimize its drug-like properties, and explore its efficacy in preclinical models.